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Compound of Interest

Compound Name: Bibn 140

Cat. No.: B1666968

Audience: Researchers, scientists, and drug development professionals.

Introduction

BIBN 4096 BS, also known as Olcegepant, is a potent and selective non-peptide antagonist of
the calcitonin gene-related peptide (CGRP) receptor.[1][2][3] It exhibits high affinity for the
human CGRP receptor, with IC50 values in the nanomolar range, making it a valuable tool for
studying the role of CGRP in various physiological and pathological processes, particularly in
migraine research.[4] Proper dissolution and handling of BIBN 4096 BS are critical for obtaining
accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common
solvent for dissolving BIBN 4096 BS for in vitro studies due to its high solubilizing capacity. This
document provides a detailed protocol for dissolving BIBN 4096 BS in DMSO, along with
relevant data and diagrams to guide researchers.

Quantitative Data Summary

The following table summarizes the key quantitative data for BIBN 4096 BS.
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Parameter Value Reference
Molecular Weight 869.65 g/mol

Chemical Formula C38H47Br2N9Os

Solubility in DMSO Up to 50 mM

Purity >95% (HPLC)

Storage (Powder) -20°C

-20°C for up to 1 month, -80°C

Storage (in DMSO) for up to 6 months

Experimental Protocol: Preparation of a 50 mM
Stock Solution of BIBN 4096 BS in DMSO

This protocol describes the preparation of a 50 mM stock solution of BIBN 4096 BS in DMSO, a
concentration commonly used for in vitro experiments.

Materials:

e BIBN 4096 BS powder

o Anhydrous/Hygroscopic Dimethyl Sulfoxide (DMSO)
o Microcentrifuge tubes or vials

o Vortex mixer

e Sonicator (optional)

o Calibrated micropipettes

Procedure:

e Pre-dissolution Preparation:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Bring the vial of BIBN 4096 BS powder and the DMSO to room temperature before
opening to prevent condensation.

o Calculate the required amount of BIBN 4096 BS and DMSO to prepare the desired volume
of a 50 mM stock solution. For example, to prepare 1 mL of a 50 mM solution:

= Mass of BIBN 4096 BS = 0.050 mol/L * 0.001 L * 869.65 g/mol = 0.04348 g = 43.48 mg.

¢ Dissolution:

o Carefully weigh the calculated amount of BIBN 4096 BS powder and place it into a sterile
microcentrifuge tube or vial.

o Add the corresponding volume of DMSO to the tube.
o Vortex the mixture thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. Gentle
warming (to 37°C) can also be applied, but care should be taken to avoid degradation.

e Storage and Handling:
o Once fully dissolved, the stock solution should be clear.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

o When preparing working solutions for cell-based assays, ensure the final concentration of
DMSO is kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Visualizations

Signaling Pathway of CGRP and its Antagonism by BIBN
4096 BS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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